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Introduction

[6.6]Paracyclophane is a member of the paracyclophane family of organic compounds,
characterized by two benzene rings linked by two saturated aliphatic chains of six carbon
atoms each in a para configuration. Its molecular formula is C24Hs2.[1][2] Unlike its more
studied, smaller-bridged counterparts such as [2.2]paracyclophane, [6.6]paracyclophane is
considered to be nearly strain-free, with an estimated strain energy of only 2 kcal/mol,
comparable to that of an open-chain aromatic compound.[3] This lack of significant ring strain
suggests that the benzene rings are not forced into the boat-like deformations seen in smaller
paracyclophanes. Despite its fundamental structure, detailed information regarding the
synthesis and comprehensive characterization of [6.6]paracyclophane is notably scarce in
publicly available scientific literature. This guide aims to consolidate the limited available
information and highlight the gaps in current knowledge.

Synthesis of [6.6]Paracyclophane Derivatives

A documented synthetic approach provides access to an unsaturated derivative,
[6.6]paracyclophane-1,5,13,17-tetraene. This method, developed by Glatzhofer and Longone,
utilizes a 1,10-Hofmann elimination reaction. The synthesis involves the [10+10]
cyclodimerization of 7,8-divinyl-p-quinodimethane. Unfortunately, a detailed, step-by-step
experimental protocol for this specific synthesis is not readily available in the primary search
results.
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Further, information regarding the subsequent catalytic hydrogenation of the tetraene to yield
the saturated parent [6.6]paracyclophane is not available in the reviewed literature. This
represents a significant gap in the documented synthesis of this molecule.

Synthetic Workflow for a [6.6]Paracyclophane Derivative

The logical workflow for the synthesis of a [6.6]paracyclophane derivative via the Hofmann
elimination approach can be visualized as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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